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Compound of Interest

Compound Name: 6-Azido-6-deoxy-D-galactose

CAS No.: 66927-03-5

Cat. No.: B1329906

Get Quote

6-Azido-6-deoxy-D-galactose is a pivotal molecule in modern chemical biology and drug

development. As a modified monosaccharide, it serves as a powerful tool for the metabolic

labeling of glycans. Once incorporated into cellular glycan structures, the azido group acts as a

chemical reporter, enabling visualization and identification of glycoproteins through

bioorthogonal "click" chemistry reactions, such as the Staudinger ligation or copper-catalyzed

and strain-promoted azide-alkyne cycloadditions. This guide provides a comprehensive, field-

tested protocol for the synthesis of 6-azido-6-deoxy-D-galactose, moving beyond a simple

recitation of steps to explain the underlying chemical principles and strategic decisions that

ensure a successful outcome.

Part 1: The Synthetic Strategy - A Multi-Step
Approach
The synthesis of 6-azido-6-deoxy-D-galactose from D-galactose is a multi-step process that

hinges on the selective modification of the primary hydroxyl group at the C6 position. A direct,

one-step conversion is not feasible due to the presence of multiple hydroxyl groups of similar

reactivity. Therefore, a robust strategy involving protection, activation, substitution, and

deprotection is employed.
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Step 1: Protection Step 2: Activation Step 3: Azide Substitution

Step 4: Deprotection

D-Galactose
1,2:3,4-Di-O-isopropylidene-

α-D-galactopyranose

 Acetone,
H₂SO₄, ZnCl₂ 6-O-Tosyl-1,2:3,4-di-O-

isopropylidene-α-D-galactopyranose

 TsCl, Pyridine

6-Azido-6-deoxy-1,2:3,4-di-O-
isopropylidene-α-D-galactopyranose

 NaN₃, DMF

6-Azido-6-deoxy-
D-galactose

 TFA, H₂O
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1329906/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-6-azido-6-deoxy-d-galactose
https://www.benchchem.com/product/b1329906/docs#introduction-the-strategic-importance-of-6-azido-6-deoxy-d-galactose
https://www.benchchem.com/product/b1329906/docs#introduction-the-strategic-importance-of-6-azido-6-deoxy-d-galactose
https://www.benchchem.com/product/b1329906/docs#introduction-the-strategic-importance-of-6-azido-6-deoxy-d-galactose
https://www.benchchem.com/product/b1329906/docs#introduction-the-strategic-importance-of-6-azido-6-deoxy-d-galactose
https://www.benchchem.com/product/b1329906?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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